Cas no 1804810-97-6 (4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1804810-97-6
• MF: C₈H₄F₇NO₂
• MW: 279.111686706543
• CID: 4830816
• Update Time: 2025-10-31

4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H4F7NO2/c9-4-3(2-17)1-16-6(7(10,11)12)5(4)18-8(13,14)15/h1,17H,2H2
• InChI Key： PZZRGESXMPBMLH-UHFFFAOYSA-N
• SMILES： FC1C(CO)=CN=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol

Introduction to 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804810-97-6)

4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol, with the CAS number 1804810-97-6, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with fluoro, trifluoromethoxy, and trifluoromethyl groups, as well as a hydroxymethyl group. These functional groups contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The fluorine atoms and trifluoromethyl groups in 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol are known for their ability to enhance the lipophilicity and metabolic stability of molecules. The hydroxymethyl group, on the other hand, can serve as a versatile functional handle for further chemical modifications, such as esterification or etherification, which can be crucial for optimizing the pharmacological properties of the compound.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that fluorinated pyridines exhibit potent activity against various biological targets, including kinases and G protein-coupled receptors (GPCRs). The specific substitution pattern of 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol makes it an attractive candidate for further investigation in this context.

In terms of synthetic accessibility, 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol can be synthesized through a series of well-established chemical reactions. One common approach involves the sequential introduction of the fluorine and trifluoromethyl groups onto a pyridine scaffold, followed by the installation of the trifluoromethoxy group and the final hydroxylation step. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol has been evaluated in several preclinical studies. In vitro assays have shown that this compound exhibits selective inhibition of specific enzymes and receptors, which are implicated in various disease states. For example, it has demonstrated promising activity against certain cancer cell lines and has been shown to modulate signaling pathways involved in inflammation and neurodegeneration.

To further explore its therapeutic potential, ongoing research is focused on optimizing the pharmacokinetic properties of 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol. This includes enhancing its solubility, bioavailability, and reducing potential side effects. Computational methods, such as molecular dynamics simulations and quantitative structure-activity relationship (QSAR) studies, are being employed to guide these optimization efforts.

In addition to its potential as a therapeutic agent, 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol is also being investigated for its use as a chemical probe. Chemical probes are small molecules that can selectively modulate specific biological targets and are invaluable tools for understanding complex biological processes. The unique combination of functional groups in this compound makes it an excellent candidate for developing such probes.

The safety profile of 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol is another critical aspect being studied. Preclinical toxicology assessments have indicated that this compound is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and any potential adverse effects.

In conclusion, 4-Fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804810-97-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an exciting candidate for further development into novel therapeutic agents or chemical probes. As research continues to advance, it is likely that new insights into its mechanisms of action and potential uses will emerge.